Cas no 1805296-18-7 (6-Bromo-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 6-Bromo-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805296-18-7
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4845629
• Update Time: 2025-06-15

6-Bromo-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H6BrF2NO/c8-5-2-1-4(3-12)6(11-5)7(9)10/h1-2,7,12H,3H2
• InChI Key： LNZIEGKDKWUJOM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CO)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 6-Bromo-2-(difluoromethyl)pyridine-3-methanol

Research Brief on 6-Bromo-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805296-18-7)

6-Bromo-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805296-18-7) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features that enable diverse chemical modifications. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential industrial uses.

The compound's structural motif, featuring a bromo-substituted pyridine ring and a difluoromethyl group, makes it a versatile building block for drug discovery. Recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its utility in the synthesis of kinase inhibitors and antimicrobial agents. For instance, researchers have successfully incorporated this intermediate into the scaffold of EGFR inhibitors, demonstrating promising activity against resistant cancer cell lines.

In terms of synthetic methodology, advancements have been made in optimizing the production of 6-Bromo-2-(difluoromethyl)pyridine-3-methanol. A 2023 study published in Organic Process Research & Development detailed a scalable, high-yield route using palladium-catalyzed cross-coupling reactions, which significantly reduces impurities and enhances cost-efficiency. This progress is critical for large-scale pharmaceutical manufacturing, where consistency and purity are paramount.

Biological evaluations of derivatives stemming from this compound have revealed intriguing pharmacological profiles. For example, a recent preclinical study highlighted its role in the development of antiviral agents targeting RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. The difluoromethyl group's metabolic stability and lipophilicity were noted as advantageous properties for improving drug bioavailability.

Looking ahead, the potential applications of 6-Bromo-2-(difluoromethyl)pyridine-3-methanol extend beyond pharmaceuticals. Agrochemistry researchers are investigating its derivatives as next-generation herbicides with reduced environmental toxicity. Patent filings in 2024 indicate growing interest in this area, with several companies exploring its use in sustainable crop protection solutions.

In conclusion, 6-Bromo-2-(difluoromethyl)pyridine-3-methanol (CAS: 1805296-18-7) continues to be a compound of significant interest in chemical biology and drug development. Its versatility, coupled with recent synthetic and pharmacological advancements, positions it as a valuable asset in addressing unmet medical and agricultural challenges. Future research directions may focus on expanding its utility in targeted drug delivery systems and green chemistry applications.